![molecular formula C23H25N3O4 B154367 N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide CAS No. 10000-56-3](/img/structure/B154367.png)
N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide
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Overview
Description
N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide, also known as Sudan III, is a synthetic dye that is commonly used in scientific research. It is a lipophilic compound that is soluble in organic solvents such as ethanol, acetone, and chloroform.
Mechanism of Action
N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide III binds to lipids, particularly neutral lipids such as triglycerides, and stains them red. The dye is not selective for any particular type of lipid, but rather stains all lipids in a sample. The staining occurs through the formation of a complex between this compound III and the lipid, which results in a shift in the absorption spectrum of the dye.
Biochemical and Physiological Effects:
This compound III is not known to have any significant biochemical or physiological effects. It is not metabolized in the body and is excreted unchanged in the urine.
Advantages and Limitations for Lab Experiments
N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide III is a relatively inexpensive and easy-to-use stain for lipids. It is also highly specific for lipids and produces vivid staining. However, it is not suitable for staining lipids in living cells or tissues as it is toxic to cells at high concentrations. Additionally, this compound III is not selective for any particular type of lipid, which can make interpretation of staining results difficult.
Future Directions
There are several potential future directions for research involving N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide III. One area of interest is the development of new biosensors for the detection of lipids in biological samples. Another area of interest is the development of new staining techniques that are more specific for particular types of lipids, such as cholesterol or phospholipids. Additionally, the use of this compound III in the development of new lipid-based drug delivery systems is an area of active research.
Synthesis Methods
N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide III can be synthesized through the diazotization of 2,5-dimethoxyaniline followed by coupling with n-butyl-3-hydroxy-2-naphthoate. The resulting compound is then acetylated to form this compound.
Scientific Research Applications
N-butyl-4-[(2,5-dimethoxyphenyl)azo]-3-hydroxynaphthalene-2-carboxamide III is commonly used as a stain for lipids in histology and cytology. It is also used in the detection of fatty acids and triglycerides in food and biological samples. Additionally, this compound III has been used in the development of biosensors for the detection of cholesterol and other lipids.
properties
CAS RN |
10000-56-3 |
---|---|
Molecular Formula |
C23H25N3O4 |
Molecular Weight |
407.5 g/mol |
IUPAC Name |
N-butyl-4-[(2,5-dimethoxyphenyl)diazenyl]-3-hydroxynaphthalene-2-carboxamide |
InChI |
InChI=1S/C23H25N3O4/c1-4-5-12-24-23(28)18-13-15-8-6-7-9-17(15)21(22(18)27)26-25-19-14-16(29-2)10-11-20(19)30-3/h6-11,13-14,27H,4-5,12H2,1-3H3,(H,24,28) |
InChI Key |
ABOPIDQAZKBJAD-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC2=CC=CC=C2C(=C1O)N=NC3=C(C=CC(=C3)OC)OC |
Canonical SMILES |
CCCCNC(=O)C1=CC2=CC=CC=C2C(=C1O)N=NC3=C(C=CC(=C3)OC)OC |
Other CAS RN |
10000-56-3 |
Origin of Product |
United States |
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